Cas no 76837-94-0 (Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI))

Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) structure
76837-94-0 structure
Product Name:Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
CAS No:76837-94-0
MF:C5H2K2N4S4
MW:324.552775859833
MDL:MFCD00799297
CID:548585
PubChem ID:2759843
Update Time:2025-04-19

Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI)
    • dipotassium,N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
    • Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
    • A838861
    • AC1MC1C2
    • dipotassium N-cyano-1-[(N-cyano-C-sulfanidyl-carbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
    • dipotassium N-cyano-1-[[[cyanoimino(sulfido)methyl]thio]methylthio]methanimidothioate
    • Methylen-bis(kaliumcyanimidodithiocarbonat)
    • Methylenebis(cyanimidodithiocarbonic acid)-S,S-
    • dipotassium;N-cyano-1-[(N-cyano-C-sulfidocarbonimidoyl)sulfanylmethylsulfanyl]methanimidothioate
    • METHYLENEBIS(CYANIMIDODITHIOCARBONICACID)-S,S-DIPOTASSIUMSALT
    • 76837-94-0
    • MFCD00799297
    • Dipotassium (2E,7E)-1,9-dinitrilo-4,6-dithia-2,8-diazanona-2,7-diene-3,7-bis(thiolate)
    • Methylenebis(cyanoimidodithiocarbonic acid)-S,S-dipotassium salt
    • DTXSID20374937
    • MDL: MFCD00799297
    • Inchi: 1S/C5H4N4S4.2K/c6-1-8-4(10)12-3-13-5(11)9-2-7;;/h3H2,(H,8,10)(H,9,11);;/q;2*+1/p-2
    • InChI Key: HMFASUCAOFNEKF-UHFFFAOYSA-L
    • SMILES: [K+].[K+].S(/C(=N/C#N)/[S-])CS/C(=N/C#N)/[S-]

Computed Properties

  • Exact Mass: 323.84400
  • Monoisotopic Mass: 323.8436437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Melting Point: 230 °C
  • PSA: 173.50000
  • LogP: 2.47946

Carbamodithioic acid,cyano-, methylene ester, dipotassium salt (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
009659-1g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
1g
£10.00 2022-03-01
Fluorochem
009659-5g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
5g
£32.00 2022-03-01
Oakwood
009659-10g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
10g
$133.00 2023-04-12
Oakwood
009659-25g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
25g
$218.00 2023-04-12
SHENG KE LU SI SHENG WU JI SHU
sc-286308-10 g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt,
76837-94-0
10g
¥978.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-286308A-25 g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt,
76837-94-0
25g
¥1,609.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-286308-10g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt,
76837-94-0
10g
¥978.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-286308A-25g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt,
76837-94-0
25g
¥1609.00 2023-09-05
Oakwood
009659-250mg
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
250mg
$60.00 2024-07-19
Oakwood
009659-1g
Methylenebis(cyanimidodithiocarbonic acid)-S,S-dipotassium salt
76837-94-0
1g
$120.00 2024-07-19
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.